Cas no 2225181-09-7 (3，5-Bis(morpholino)phenylboronic acid)

• Product Name: 3，5-Bis(morpholino)phenylboronic acid
• CAS No: 2225181-09-7
• MF: C₁₄H₂₁BN₂O₄
• MW: 292.14
• CID: 5144712
• PubChem ID: 133555355
• Update Time: 2025-07-22

3，5-Bis(morpholino)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(morpholino)phenylboronic acid
• 2225181-09-7
• (3,5-Dimorpholinophenyl)boronic acid
• 3，5-Bis(morpholino)phenylboronic acid

• Inchi： 1S/C14H21BN2O4/c18-15(19)12-9-13(16-1-5-20-6-2-16)11-14(10-12)17-3-7-21-8-4-17/h9-11,18-19H,1-8H2
• InChI Key： RZQVYTNTTWVEMT-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(N2CCOCC2)=CC(N2CCOCC2)=C1

Computed Properties

• Exact Mass: 292.1594373g/mol
• Monoisotopic Mass: 292.1594373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų

Additional information on 3，5-Bis(morpholino)phenylboronic acid

Comprehensive Overview of 3,5-Bis(morpholino)phenylboronic acid (CAS No. 2225181-09-7): Properties, Applications, and Research Insights

3,5-Bis(morpholino)phenylboronic acid (CAS No. 2225181-09-7) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique morpholino substituents and phenylboronic acid core, serves as a versatile building block for the development of advanced pharmaceuticals, agrochemicals, and functional materials. Its molecular structure, featuring two morpholine rings symmetrically attached to a phenylboronic acid scaffold, imparts distinct chemical properties, including enhanced solubility and reactivity, making it a valuable reagent in cross-coupling reactions and Suzuki-Miyaura couplings.

The growing interest in 3,5-Bis(morpholino)phenylboronic acid is driven by its potential applications in drug discovery, particularly in the design of protease inhibitors and kinase-targeting therapeutics. Researchers are increasingly exploring its role in the synthesis of bioconjugates and small-molecule probes, which are critical for studying biological pathways and developing targeted therapies. Additionally, its utility in metal-organic frameworks (MOFs) and supramolecular chemistry has opened new avenues for creating smart materials with tailored properties.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3,5-Bis(morpholino)phenylboronic acid?" The synthesis typically involves the palladium-catalyzed borylation of 3,5-dibromophenyl derivatives, followed by the introduction of morpholino groups via nucleophilic aromatic substitution. Alternative methods include the use of boronic ester intermediates, which offer improved stability and handling. These synthetic strategies are often optimized for scalability and yield, catering to both academic and industrial demands.

In the context of green chemistry, 3,5-Bis(morpholino)phenylboronic acid has been evaluated for its compatibility with sustainable reaction conditions. Recent studies highlight its use in aqueous-phase reactions and catalyst-free transformations, aligning with the global push for environmentally benign processes. This aligns with the rising trend of "sustainable boronic acid chemistry", a topic frequently searched by chemists aiming to reduce the environmental footprint of synthetic methodologies.

Another hot topic is the compound's role in click chemistry, particularly in the formation of biocompatible linkages for drug delivery systems. Its boronic acid moiety enables selective binding with diols, facilitating the development of stimuli-responsive nanocarriers. This application has sparked interest in the pharmaceutical industry, where precision medicine and targeted drug release mechanisms are prioritized.

From an analytical perspective, 3,5-Bis(morpholino)phenylboronic acid is often characterized using techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for its use in high-stakes applications. Researchers also employ computational modeling to predict its reactivity and interaction profiles, a practice that has become increasingly popular in the era of AI-driven drug discovery.

In summary, 3,5-Bis(morpholino)phenylboronic acid (CAS No. 2225181-09-7) represents a multifaceted tool in modern chemistry, bridging the gap between fundamental research and industrial innovation. Its adaptability to diverse synthetic paradigms and alignment with contemporary trends like green chemistry and precision medicine ensure its continued relevance in scientific discourse. As exploration of its properties and applications expands, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemical and life sciences.